plasticin
Description
Plasticin is a family of peptides initially isolated from the skin secretions of various amphibians, notably frogs such as Agalychnis annae, A. callidryas, Pachymedusa danicolor, and Leptodactylus laticeps . These peptides are characterized by their conformational flexibility and structural polymorphism, which modulate their interactions with cellular membranes . Unlike amphipathic helical peptides such as dermaseptins, plasticins exhibit variable secondary structures that influence their biological activities. For example, this compound-A1, -C1, -C2, and -DA1 demonstrate hemolytic activity (lysis of human erythrocytes) but lack antibacterial properties, while this compound-L1 (L. laticeps) is non-hemolytic at concentrations up to 500 µM and also lacks antimicrobial effects . This unique duality makes plasticins a valuable model for studying structure-activity relationships in membrane-interacting peptides.
Properties
CAS No. |
148996-63-8 |
|---|---|
Molecular Formula |
C7H10N4 |
Synonyms |
plasticin |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Recent studies highlight plasticins as a model for understanding how conformational dynamics influence membrane interactions. For instance:
- This compound-L1’s lack of hemolytic activity despite structural similarity to other plasticins suggests minor sequence variations (e.g., charge distribution) critically alter target specificity .
- Bombinin H’s dual antibacterial/hemolytic activity underscores the role of post-translational modifications (e.g., D-amino acid insertion) in enhancing functionality .
These insights inform the design of synthetic peptides for therapeutic applications, where tuning structural flexibility could optimize selectivity between pathogenic and host cells.
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